molecular formula C28H27F2N3O3 B2968515 3-((4-fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-1-(furan-2-ylmethyl)-4-hydroxy-6-methylpyridin-2(1H)-one CAS No. 897612-70-3

3-((4-fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-1-(furan-2-ylmethyl)-4-hydroxy-6-methylpyridin-2(1H)-one

Cat. No.: B2968515
CAS No.: 897612-70-3
M. Wt: 491.539
InChI Key: MORCBXLLHGRHHJ-UHFFFAOYSA-N
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Description

3-((4-fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-1-(furan-2-ylmethyl)-4-hydroxy-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C28H27F2N3O3 and its molecular weight is 491.539. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A novel series of derivatives involving piperazine compounds and furan moieties were synthesized and evaluated for their antidepressant and antianxiety activities. The chemical structures of these compounds were confirmed through various spectroscopic methods. The antidepressant activities were investigated using Porsolt’s behavioral despair test, and the antianxiety activity was assessed by the plus maze method, demonstrating significant biological activities for certain derivatives (Kumar et al., 2017).

Structural Analysis and Biological Activities

Research on structurally related compounds has also focused on analyzing their crystal structures and exploring potential biological activities. Studies include the development of fluoropyridinyl-carboxamide derivatives as ligands for PET imaging of serotonin receptors, indicating their usefulness in neuropsychiatric disorder quantification (García et al., 2014). Additionally, the synthesis and characterization of derivatives with potential antibacterial and anthelmintic activities have been reported, highlighting the diverse applications of these compounds in treating various conditions (Sanjeevarayappa et al., 2015).

Luminescent Properties and Photo-induced Electron Transfer

Studies on naphthalimide derivatives with piperazine substituents have explored their luminescent properties and photo-induced electron transfer capabilities. These properties suggest potential applications in the development of new materials for optical devices and sensors, showcasing the versatility of piperazine-based compounds in scientific research (Gan et al., 2003).

Properties

IUPAC Name

3-[(4-fluorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-1-(furan-2-ylmethyl)-4-hydroxy-6-methylpyridin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H27F2N3O3/c1-19-17-25(34)26(28(35)33(19)18-24-3-2-16-36-24)27(20-4-6-21(29)7-5-20)32-14-12-31(13-15-32)23-10-8-22(30)9-11-23/h2-11,16-17,27,34H,12-15,18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MORCBXLLHGRHHJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=O)N1CC2=CC=CO2)C(C3=CC=C(C=C3)F)N4CCN(CC4)C5=CC=C(C=C5)F)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H27F2N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

491.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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